NBD-10007
Overview
Description
NBD-10007 is a HIV-1 entry inhibitor.
Scientific Research Applications
Multidisciplinary Collaboration in Nature-Based Design : Butt and Dimitrijevic (2022) discuss the importance of multidisciplinary, interdisciplinary, and transdisciplinary collaboration in nature-based design (NBD) methods for sustainable built environment design. This paper highlights the need for a transdisciplinary collaboration framework to support NBD innovations (Butt & Dimitrijevic, 2022).
Ferrous Ions' Effect in Magnesium Evolution : Fajardo et al. (2018) explore the impact of ferrous ions on hydrogen evolution in magnesium in acidic ferrous chloride solution. This research can provide insights into the interactions of various elements and compounds in specific conditions (Fajardo et al., 2018).
NIH's Big Data to Knowledge Initiative : Margolis et al. (2014) discuss the National Institutes of Health's initiative to maximize the use of biomedical big data, which could be relevant for managing and analyzing large datasets in scientific research (Margolis et al., 2014).
Project Management in National Defense Basic Scientific Research : Hou Jun (2009) focuses on evaluating project management performance in the context of national defense basic scientific research, providing insights into managing complex scientific projects (Hou Jun, 2009).
NIH Pharmacogenetics Research Network : Giacomini et al. (2007) present the collaborative efforts of the NIH Pharmacogenetics Research Network, which could provide a framework for understanding the intersection of genetics and drug response in research (Giacomini et al., 2007).
properties
CAS RN |
1375736-65-4 |
|---|---|
Molecular Formula |
C20H25ClN4O3S |
Molecular Weight |
436.95 |
IUPAC Name |
N1-(4-chlorophenyl)-N2-((5-(2-hydroxyethyl)-4-methylthiazol-2-yl)(piperidin-2-yl)methyl)oxalamide |
InChI |
InChI=1S/C20H25ClN4O3S/c1-12-16(9-11-26)29-20(23-12)17(15-4-2-3-10-22-15)25-19(28)18(27)24-14-7-5-13(21)6-8-14/h5-8,15,17,22,26H,2-4,9-11H2,1H3,(H,24,27)(H,25,28) |
InChI Key |
CXKXTRRHRJSSBG-UHFFFAOYSA-N |
SMILES |
ClC1=CC=C(NC(C(NC(C2=NC(C)=C(CCO)S2)C3NCCCC3)=O)=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NBD-10007; NBD 10007; NBD10007; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(2S,4R)-1-[(2S)-2-[[2-[2-[2-[2-[[2-[(9S)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide](/img/structure/B609386.png)
![2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-[5-[[3-[[1-(2-methoxyethyl)triazol-4-yl]methoxy]phenyl]methyl]-1,3-thiazol-2-yl]acetamide](/img/structure/B609387.png)
